Cas no 2228787-23-1 (tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228787-23-1
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6235386
• PubChem ID: 165623795
• Update Time: 2025-11-04

tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate
• 2228787-23-1
• EN300-1899918

• Inchi： 1S/C16H22F2N2O2/c1-10-7-11(17)14(12(18)8-10)13-9-19-5-6-20(13)15(21)22-16(2,3)4/h7-8,13,19H,5-6,9H2,1-4H3
• InChI Key： UPAMRIDGMRDBGC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1CNCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate

Research Brief on tert-Butyl 2-(2,6-Difluoro-4-methylphenyl)piperazine-1-carboxylate (CAS: 2228787-23-1)

The compound tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate (CAS: 2228787-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutics, owing to its unique structural features and pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate in the synthesis of potent serotonin receptor modulators. The study demonstrated that this compound serves as a critical precursor for the development of selective 5-HT1A and 5-HT2A receptor ligands, which are implicated in the treatment of depression, anxiety, and schizophrenia. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's pharmacokinetic profile, resulting in improved blood-brain barrier penetration and reduced off-target effects.

Another notable application of this compound was reported in a 2024 Nature Communications article, where it was utilized as a scaffold for the design of antimicrobial agents. The study revealed that derivatives of tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and efficiency of producing tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate. A 2023 Organic Process Research & Development publication detailed a novel catalytic method for its synthesis, which reduced the reliance on hazardous reagents and minimized waste generation. This green chemistry approach not only enhances the compound's accessibility for large-scale pharmaceutical production but also aligns with the industry's growing emphasis on sustainability.

In conclusion, tert-butyl 2-(2,6-difluoro-4-methylphenyl)piperazine-1-carboxylate (CAS: 2228787-23-1) represents a promising chemical entity with diverse applications in drug discovery and development. Its utility as a synthetic intermediate, coupled with its inherent pharmacological potential, positions it as a valuable asset in the pursuit of next-generation therapeutics. Future research directions may include further exploration of its structure-activity relationships and the development of novel derivatives with enhanced biological activity and selectivity.